2-chloro-N-{3-cyano-4-[(4-methylphenyl)sulfinyl]phenyl}benzenecarboxamide

• IUPAC Name: 2-chloro-N-[3-cyano-4-(4-methylphenyl)sulfinylphenyl]benzamide
• InChI: InChI=1S/C21H15ClN2O2S/c1-14-6-9-17(10-7-14)27(26)20-11-8-16(12-15(20)13-23)24-21(25)18-4-2-3-5-19(18)22/h2-12H,1H3,(H,24,25)
• InChI Key: IEJCMJACDFSCCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3Cl)C#N
• Molecular Formula: C21H15ClN2O2S
• Molecular Weight: 394.9 g/mol

Description

“2-chloro-N-{3-cyano-4-[(4-methylphenyl)sulfinyl]phenyl}benzenecarboxamide” is a chemical compound. It is often used for pharmaceutical testing.

Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

Compounds with sulfoxide and carboxamide functionalities are often utilized in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. For example, Kobayashi et al. (2013) described a one-pot synthesis method for 2-sulfanyl-3-sulfinyl(or sulfonyl)-1H-indoles, showcasing the utility of sulfoxide derivatives in constructing complex molecular architectures (Kobayashi, Akihiro Kobayashi, & Ezaki, 2013). Such methodologies could be relevant for the chemical transformations and applications of the compound , highlighting its potential as a building block in organic synthesis.

Photocatalysis and Material Science

Sulfoxide derivatives have been explored for their roles in photocatalysis and material science, particularly in photosensitized oxidation processes. Baciocchi et al. (2008) investigated the photosensitized oxidation of alkyl phenyl sulfoxides, uncovering mechanisms that could be pertinent to studying the photocatalytic properties of sulfoxide-containing compounds (Baciocchi, Del Giacco, Lanzalunga, Mencarelli, & Procacci, 2008). This suggests the potential application of our compound in developing new materials or catalytic systems.